A PNIPAM-based fluorescent nanothermometer with ratiometric readout†

Chemical Communications Pub Date: 2010-11-26 DOI: 10.1039/C0CC04450D

Abstract

A novel molecular thermometer with ratiometric fluorescence readout was designed and synthesized. Within a sensing temperature range of 33 to 41 °C, the fluorescence color of the nanothermometer changes from blue to green. The ratiometric change magnitude is about 8.7-fold, rendering the visual differentiation of color by the naked eyes feasible.

Graphical abstract: A PNIPAM-based fluorescent nanothermometer with ratiometric readout
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